Cas no 2460755-03-5 (2-(aminomethyl)-5-methylphenol hydrochloride)

• Product Name: 2-(aminomethyl)-5-methylphenol hydrochloride
• CAS No: 2460755-03-5
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD32703121
• CID: 5670110
• PubChem ID: 154808046
• Update Time: 2025-06-08

2-(aminomethyl)-5-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methylphenol;hydrochloride
• EN300-26983727
• Z4525848236
• 2-(aminomethyl)-5-methylphenol hydrochloride
• 2460755-03-5
• Phenol, 2-(aminomethyl)-5-methyl-, hydrochloride (1:1)

• MDL： MFCD32703121
• Inchi： 1S/C8H11NO.ClH/c1-6-2-3-7(5-9)8(10)4-6;/h2-4,10H,5,9H2,1H3;1H
• InChI Key： NBRXEZYTMDHYPT-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C)C=CC=1CN

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-5-methylphenol hydrochloride

Professional Introduction to 2-(aminomethyl)-5-methylphenol hydrochloride (CAS No. 2460755-03-5)

2-(aminomethyl)-5-methylphenol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2460755-03-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt of 2-(aminomethyl)-5-methylphenol, has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both an amine and a phenolic group makes it a valuable intermediate for the synthesis of various pharmacologically active molecules.

The molecular structure of 2-(aminomethyl)-5-methylphenol hydrochloride consists of a benzene ring substituted with a methyl group at the 5-position and an amino-methyl group at the 2-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. This compound's unique chemical properties have positioned it as a candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. Phenols, particularly those with substituents that can participate in hydrogen bonding, have shown promise as antioxidants, anti-inflammatory agents, and antimicrobial compounds. The amine group in 2-(aminomethyl)-5-methylphenol hydrochloride allows for further functionalization, enabling the synthesis of more complex molecules with tailored biological properties.

One of the most compelling aspects of 2-(aminomethyl)-5-methylphenol hydrochloride is its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of small-molecule drugs that target specific biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer. The ability to modify the structure while retaining key pharmacophoric elements makes it an attractive scaffold for medicinal chemists.

The pharmacological potential of 2-(aminomethyl)-5-methylphenol hydrochloride has been further investigated in preclinical models. Initial studies have suggested that this compound and its derivatives may possess properties that make them suitable for treating conditions such as neurodegenerative disorders, cardiovascular diseases, and autoimmune conditions. The phenolic moiety is known to contribute to antioxidant activity, which is crucial for combating oxidative stress associated with various pathological processes. Additionally, the amine group provides a site for interaction with biological targets, enhancing binding affinity and efficacy.

The synthesis of 2-(aminomethyl)-5-methylphenol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities for research purposes. The development of green chemistry principles has also influenced the synthesis of this compound, emphasizing sustainability and minimal environmental impact.

In the context of drug discovery, 2-(aminomethyl)-5-methylphenol hydrochloride serves as a valuable intermediate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to rapidly assess the efficacy of numerous derivatives derived from this scaffold. This approach has led to the identification of several lead compounds with promising therapeutic profiles. The integration of computational methods such as molecular docking and virtual screening has further accelerated the process by predicting potential interactions between the compound and biological targets.

The role of computational chemistry in understanding the behavior of 2-(aminomethyl)-5-methylphenol hydrochloride cannot be overstated. Molecular modeling studies have provided insights into its binding mechanisms and interactions with enzymes and receptors. These insights are crucial for designing analogs with improved pharmacokinetic properties, such as enhanced solubility, bioavailability, and selectivity. By leveraging computational tools, researchers can optimize the structure-activity relationships (SAR) of this compound, leading to more effective drug candidates.

Recent advancements in biotechnology have also opened new avenues for utilizing 2-(aminomethyl)-5-methylphenol hydrochloride. Engineered microorganisms have been employed to produce phenolic compounds through metabolic engineering strategies. This approach offers a sustainable alternative to traditional chemical synthesis and allows for the generation of complex derivatives with tailored properties. The use of biosynthetic pathways has not only improved yield but also reduced waste generation, aligning with global efforts towards sustainable pharmaceutical production.

The future prospects for 2-(aminomethyl)-5-methylphenol hydrochloride are promising, with ongoing research focusing on expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, new opportunities will arise for utilizing this compound as part of innovative therapeutic strategies.

In conclusion,2-(aminomethyl)-5-methylphenol hydrochloride (CAS No. 2460755-03-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its versatility as a synthetic intermediate and its promising biological activities position it as a cornerstone in drug discovery efforts aimed at addressing various human diseases. With continued research and development,2-(aminomethyI)-5-methyIphenol hy drochIorIde is poised to play a crucial role in shaping the future landscape of medicinal chemistry.